Cas no 1804273-82-2 (4-(3-Chloropropanoyl)-3-methylbenzyl alcohol)

• Product Name: 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol
• CAS No: 1804273-82-2
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5001600
• Update Time: 2025-06-26

4-(3-Chloropropanoyl)-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol

• Inchi： 1S/C11H13ClO2/c1-8-6-9(7-13)2-3-10(8)11(14)4-5-12/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： PROLIXDPYQJKSU-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(CO)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3

Additional information on 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol

Introduction to 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol (CAS No. 1804273-82-2) in Modern Chemical Research

4-(3-Chloropropanoyl)-3-methylbenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1804273-82-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzyl alcohol backbone modified with a 3-chloropropanoyl side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol consists of a benzene ring substituted with a methyl group at the 3-position and an alcohol functional group at the 4-position. The presence of the 3-chloropropanoyl moiety introduces electrophilic potential, making the compound a versatile building block for further chemical modifications. This structural design allows for diverse applications in synthetic chemistry, particularly in the preparation of complex molecules such as protease inhibitors, kinase inhibitors, and other bioactive scaffolds.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The benzyl alcohol moiety is well-known for its ability to enhance drug solubility and bioavailability, while the chloropropanoyl group can serve as a handle for further derivatization. Such features are particularly relevant in drug discovery efforts aimed at identifying molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol is its potential utility in medicinal chemistry. Researchers have leveraged its structural framework to develop novel analogs with enhanced binding affinity and selectivity for biological targets. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in inflammatory pathways. The chlorine atom in the side chain plays a crucial role in modulating electronic properties, which can influence both metabolic stability and target interaction.

The synthesis of 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol typically involves multi-step organic transformations, including esterification, chlorination, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Recent advances in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have been conducted to predict binding modes of 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol derivatives with target proteins. These simulations provide critical insights into how changes in the methylbenzyl alcohol core and the chloropropanoyl side chain can optimize interactions with biological receptors.

The compound's relevance extends beyond academic research; it has been explored by pharmaceutical companies as a candidate for further development into marketable drugs. Its unique combination of structural features makes it an attractive starting point for designing molecules with tailored properties. For example, modifications to the alcohol group can alter solubility characteristics, while variations in the chlorine-substituted side chain can fine-tune metabolic stability.

In conclusion, 4-(3-Chloropropanoyl)-3-methylbenzyl alcohol (CAS No. 1804273-82-2) represents a significant advancement in chemical synthesis and drug discovery. Its versatile structure provides a foundation for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern pharmaceutical chemistry is likely to grow even further.